N-{3-[(4-chlorobenzyl)oxy]benzyl}-N-[(1-ethyl-2-pyrrolidinyl)methyl]amine

• Molecular Formula: C21H27ClN2O
• Molecular Weight: 358.9 g/mol
• IUPAC Name: N-[[3-[(4-chlorophenyl)methoxy]phenyl]methyl]-1-(1-ethylpyrrolidin-2-yl)methanamine
• InChI: InChI=1S/C21H27ClN2O/c1-2-24-12-4-6-20(24)15-23-14-18-5-3-7-21(13-18)25-16-17-8-10-19(22)11-9-17/h3,5,7-11,13,20,23H,2,4,6,12,14-16H2,1H3
• InChI Key: WRRDOFRUTLFLDI-UHFFFAOYSA-N
• SMILES: CCN1CCCC1CNCC2=CC(=CC=C2)OCC3=CC=C(C=C3)Cl

Description

N-{3-[(4-chlorobenzyl)oxy]benzyl}-N-[(1-ethyl-2-pyrrolidinyl)methyl]amine, commonly known as CEC, is a novel psychoactive substance that belongs to the class of cathinones. Cathinones are synthetic compounds that have stimulant effects on the central nervous system and are often used as recreational drugs. CEC has gained popularity among drug users due to its euphoric and stimulating effects. However, its potential as a research chemical has also been explored due to its unique chemical structure and mechanism of action.

Mechanism of Action

CEC acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It binds to the transporters of these neurotransmitters, preventing their reuptake and leading to an increase in their concentration in the synaptic cleft. This results in an increase in the activation of their corresponding receptors, leading to the stimulant and euphoric effects associated with CEC.
Biochemical and Physiological Effects:
The effects of CEC on the central nervous system include increased heart rate, blood pressure, and body temperature. It also leads to increased alertness, concentration, and euphoria. However, prolonged use of CEC can lead to adverse effects such as anxiety, paranoia, and addiction.

Advantages and Limitations for Lab Experiments

CEC has advantages in laboratory experiments due to its unique chemical structure and mechanism of action. It has been used to study the role of dopamine in the brain and its potential as a treatment for Parkinson's disease. However, its potential as a research chemical is limited by its potential for abuse and the lack of research on its long-term effects.

Future Directions

Future research on CEC could focus on its potential as a treatment for dopamine-related disorders such as Parkinson's disease. It could also be used to study the role of dopamine in addiction and the development of new treatments for addiction. Additionally, research could be done on the long-term effects of CEC on the central nervous system and its potential for abuse.

Synthesis Methods

The synthesis of CEC involves the reaction of 4-chlorobenzyl chloride with 3-hydroxybenzaldehyde to form 3-[(4-chlorobenzyl)oxy]benzaldehyde. This intermediate is then reacted with N-ethyl-2-pyrrolidinone to form N-{3-[(4-chlorobenzyl)oxy]benzyl}-N-[(1-ethyl-2-pyrrolidinyl)methyl]amine.

Scientific Research Applications

CEC has been used in scientific research to study its effects on the central nervous system. It has been shown to have a high affinity for the dopamine transporter and can increase dopamine release in the brain. This makes it a potential candidate for the treatment of dopamine-related disorders such as Parkinson's disease.